Cas no 126239-77-8 (Regaloside H)

• Product Name: Regaloside H
• CAS No: 126239-77-8
• MF: C₁₈H₂₄O₁₀
• MW: 400.377166748047
• CID: 194952
• PubChem ID: 14542288
• Update Time: 2025-06-08

Regaloside H Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(2R)-3-hydroxy-2-[[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]propyl (9CI)
• b-D-Glucopyranoside,3-hydroxy-2-[[3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]propyl, [R-(E)]-
• Regaloside H
• 126239-77-8
• MS-26792
• E80764
• CS-0140190
• HY-N8141
• AKOS040763787
• [(2R)-1-hydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• DA-77386
• ((2R)-1-hydroxy-3-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxypropan-2-yl) (E)-3-(4-hydroxyphenyl)prop-2-enoate

• Inchi： 1S/C18H24O10/c19-7-12(27-14(22)6-3-10-1-4-11(21)5-2-10)9-26-18-17(25)16(24)15(23)13(8-20)28-18/h1-6,12-13,15-21,23-25H,7-9H2/b6-3+/t12-,13-,15-,16+,17-,18-/m1/s1
• InChI Key： WYSRAMKKFNDRPR-BFQBLSCMSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC[C@@H](CO)OC(/C=C/C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 400.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 52.54

Related Categories

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